Cas no 175137-36-7 (1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-)
175137-36-7 structure
Product Name:1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-
CAS No:175137-36-7
MF:C11H5ClF3N3O3
MW:319.623911619186
MDL:MFCD00173866
CID:135376
PubChem ID:2775746
Update Time:2025-04-19
1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride
- 1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-
- 5-(trifluoromethyl)-1-(4-nitrophenyl)-1H-pyrazole-4-carbonyl chloride
- 1-(4-nitrophenyl)-5-(trifluoromethyl)-1h-pyrazole-4-carbonyl chloride
- BUTTPARK 99\06-34
- TIMTEC-BB SBB001310
- 1-(4-NITROPHENYL)-5-(TRIFLUOROMETHYL) PYRAZOLE-N 4-CARBONYL CHLORIDE
- PS-10700
- FT-0605766
- AKOS015833470
- 1H-Pyrazole-4-carbonyl chloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)-
- 1H-Pyrazole-4-carbonylchloride,1-(4-nitrophenyl)-5-(trifluoromethyl)-
- A811791
- SCHEMBL3056519
- DTXSID50379677
- 1-(4-nitrophenyl)-5-(trifluoromethyl)-4-pyrazolecarbonyl chloride
- J-011071
- MFCD00173866
- 175137-36-7
- 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonylchloride97%
- 1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride 97%
- 1-(4-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride , 95%+
- DB-004035
-
- MDL: MFCD00173866
- Inchi: 1S/C11H5ClF3N3O3/c12-10(19)8-5-16-17(9(8)11(13,14)15)6-1-3-7(4-2-6)18(20)21/h1-5H
- InChI Key: PDHQPPLHVFKVOQ-UHFFFAOYSA-N
- SMILES: ClC(C1C=NN(C2C=CC(=CC=2)[N+](=O)[O-])C=1C(F)(F)F)=O
Computed Properties
- Exact Mass: 318.99700
- Monoisotopic Mass: 318.997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Density: 1.37
- Melting Point: 77-79°C
- Boiling Point: 350.9°C at 760 mmHg
- Flash Point: 166°C
- Refractive Index: 1.515
- PSA: 80.71000
- LogP: 3.70150
1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Security Information
- Hazard Statement: Irritant
- Hazardous Material transportation number:UN 3261
- Hazard Category Code: 34
- Safety Instruction: S26-S36/37/39-S45
-
Hazardous Material Identification:
- Safety Term:S26;S36/37/39;S45
- HazardClass:CORROSIVE
- Risk Phrases:R34
1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004929-1g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 1g |
1006CNY | 2021-05-08 | ||
| Fluorochem | 008402-1g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 1g |
£37.00 | 2022-03-01 | ||
| Fluorochem | 008402-5g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 5g |
£135.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004929-1g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 1g |
1006.0CNY | 2021-07-13 | ||
| Apollo Scientific | PC5602-1g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 97% | 1g |
£55.00 | 2023-09-02 | |
| Apollo Scientific | PC5602-5g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 97% | 5g |
£150.00 | 2023-09-02 | |
| Alichem | A049002346-10g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride |
175137-36-7 | 95% | 10g |
$359.34 | 2022-04-02 | |
| Chemenu | CM379756-5g |
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride |
175137-36-7 | 95%+ | 5g |
$235 | 2023-01-03 | |
| Oakwood | 008402-250mg |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 250mg |
$39.00 | 2024-07-19 | ||
| Oakwood | 008402-1g |
1-(4-Nitrophenyl)-5-(trifluoromethyl)pyrazole-4-carbonyl chloride |
175137-36-7 | 1g |
$94.00 | 2024-07-19 |
1H-Pyrazole-4-carbonylchloride, 1-(4-nitrophenyl)-5-(trifluoromethyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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